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Compound of Interest

Compound Name: NeuroSensor 521

Cat. No.: B609543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

NeuroSensor 521, a fluorescent sensor for the visualization of norepinephrine and dopamine

in live and fixed cells.[1][2] Adherence to these protocols is crucial for obtaining reliable and

reproducible results in downstream applications such as cellular imaging and fluorescence-

based assays.

Product Information and Properties
NeuroSensor 521 is a fluorescent "turn-on" sensor that selectively binds to primary

catecholamines like norepinephrine and dopamine.[1][3][4][5] This binding event leads to a

significant increase in fluorescence intensity, enabling the visualization of these

neurotransmitters within cellular compartments.[3][6]

Table 1: Properties of NeuroSensor 521
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Property Value Source

Chemical Formula C₂₁H₂₁NO₄ [7]

Molecular Weight 351.40 g/mol [6][7]

CAS Number 1428730-05-5 [6][7]

Excitation Wavelength 488 nm [1][2]

Emission Wavelength 521 nm

Solubility Soluble to 50 mM in DMSO

Storage (unopened) -70°C, manual defrost freezer

Storage (stock solution) -20°C (long term) [6][7]

Experimental Protocols
Preparation of a 1 mg/mL NeuroSensor 521 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of NeuroSensor 521
in dimethyl sulfoxide (DMSO).

Materials:

NeuroSensor 521 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Allow the vial of NeuroSensor 521 to equilibrate to room temperature before opening to

prevent condensation.

Weigh out the desired amount of NeuroSensor 521 powder using an analytical balance. For

a 1 mg/mL solution, weigh 1 mg of the powder.

Add the appropriate volume of anhydrous DMSO to the powder. For a 1 mg/mL solution, add

1 mL of DMSO.

Vortex the solution thoroughly until the NeuroSensor 521 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage, protected from light.[6][7]

Preparation of a 10 µM Buffered Working Solution
This protocol details the dilution of the DMSO stock solution into a buffered solution for use in

cellular experiments.[1][2]

Materials:

1 mg/mL NeuroSensor 521 stock solution in DMSO

HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)

Sodium thiosulfate (Na₂S₂O₃)

Deionized water

pH meter

Sterile conical tubes or flasks

Procedure:

Prepare the Buffer:
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Prepare a 25 mM HEPES, 50 mM Na₂S₂O₃ buffer in deionized water.

Adjust the pH of the buffer to 5.0 using 1 M NaOH or 1 M HCl.

Filter-sterilize the buffer through a 0.22 µm filter.

Dilute the Stock Solution:

Calculate the volume of the 1 mg/mL NeuroSensor 521 stock solution needed to achieve

a final concentration of 10 µM in the desired volume of buffer.

The molecular weight of NeuroSensor 521 is 351.4 g/mol .

A 1 mg/mL solution is equivalent to (1 g/L) / (351.4 g/mol ) = 2.84 mM.

To make a 10 µM solution, you will need to dilute the stock solution by a factor of 284.

For example, to make 1 mL of 10 µM working solution, add approximately 3.52 µL of the

1 mg/mL stock solution to 996.48 µL of the prepared buffer.

Mix and Store:

Vortex the solution gently to ensure it is well-mixed.

This working solution should be prepared fresh for each experiment.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the workflow for preparing NeuroSensor 521 stock and

working solutions.
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Workflow for NeuroSensor 521 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh NeuroSensor 521 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C (Long-Term)

Thaw Aliquot of Stock Solution

For Immediate Use

Prepare 25 mM HEPES, 50 mM Na2S2O3 Buffer (pH 5.0)

Dilute Stock Solution into Buffer

Vortex Gently

Use Fresh for Experiments

Click to download full resolution via product page

Caption: Workflow for preparing NeuroSensor 521 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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